Cas no 603965-77-1 (Ethyl 2-(piperazin-1-yl)pyrimidine-5-carboxylate)
Ethyl 2-(piperazin-1-yl)pyrimidine-5-carboxylate is a versatile heterocyclic compound featuring a pyrimidine core substituted with a piperazine moiety and an ethyl ester group. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The piperazine ring enhances solubility and bioavailability, while the ester group offers flexibility for further functionalization. Its well-defined chemical properties facilitate precise modifications, enabling applications in drug discovery, particularly for kinase inhibitors and CNS-targeting agents. The compound’s stability under standard conditions ensures reliable handling and storage. Its synthetic utility and structural features make it a preferred choice for researchers developing novel bioactive molecules.
603965-77-1 structure
Product Name:Ethyl 2-(piperazin-1-yl)pyrimidine-5-carboxylate
CAS No:603965-77-1
MF:C11H16N4O2
MW:236.270341873169
CID:843817
PubChem ID:11253343
Update Time:2025-05-20
Ethyl 2-(piperazin-1-yl)pyrimidine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(piperazin-1-yl)pyrimidine-5-carboxylate
- 5-Pyrimidinecarboxylic acid, 2-(1-piperazinyl)-, ethyl ester
- ethyl 2-piperazin-1-ylpyrimidine-5-carboxylate
- DTXSID60460202
- F88046
- SCHEMBL386644
- CS-0298972
- EN300-13320230
- DA-34396
- 603965-77-1
-
- Inchi: 1S/C11H16N4O2/c1-2-17-10(16)9-7-13-11(14-8-9)15-5-3-12-4-6-15/h7-8,12H,2-6H2,1H3
- InChI Key: WGCSHLUYKRADNA-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=NC(=NC=1)N1CCNCC1)=O
Computed Properties
- Exact Mass: 236.12748
- Monoisotopic Mass: 236.12732577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 67.4Ų
Experimental Properties
- Density: 1.189
- Boiling Point: 407.2°C at 760 mmHg
- Flash Point: 200.1°C
- Refractive Index: 1.54
- PSA: 67.35
Ethyl 2-(piperazin-1-yl)pyrimidine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM164882-1g |
ethyl 2-(piperazin-1-yl)pyrimidine-5-carboxylate |
603965-77-1 | 95% | 1g |
$1828 | 2021-08-05 | |
| Chemenu | CM164882-1g |
ethyl 2-(piperazin-1-yl)pyrimidine-5-carboxylate |
603965-77-1 | 95% | 1g |
$*** | 2023-05-30 | |
| Enamine | EN300-13320230-0.05g |
ethyl 2-(piperazin-1-yl)pyrimidine-5-carboxylate |
603965-77-1 | 0.05g |
$563.0 | 2023-05-25 | ||
| Enamine | EN300-13320230-0.1g |
ethyl 2-(piperazin-1-yl)pyrimidine-5-carboxylate |
603965-77-1 | 0.1g |
$591.0 | 2023-05-25 | ||
| Enamine | EN300-13320230-0.25g |
ethyl 2-(piperazin-1-yl)pyrimidine-5-carboxylate |
603965-77-1 | 0.25g |
$617.0 | 2023-05-25 | ||
| Enamine | EN300-13320230-0.5g |
ethyl 2-(piperazin-1-yl)pyrimidine-5-carboxylate |
603965-77-1 | 0.5g |
$645.0 | 2023-05-25 | ||
| Enamine | EN300-13320230-1.0g |
ethyl 2-(piperazin-1-yl)pyrimidine-5-carboxylate |
603965-77-1 | 1g |
$671.0 | 2023-05-25 | ||
| Enamine | EN300-13320230-2.5g |
ethyl 2-(piperazin-1-yl)pyrimidine-5-carboxylate |
603965-77-1 | 2.5g |
$1315.0 | 2023-05-25 | ||
| Enamine | EN300-13320230-5.0g |
ethyl 2-(piperazin-1-yl)pyrimidine-5-carboxylate |
603965-77-1 | 5g |
$1945.0 | 2023-05-25 | ||
| Enamine | EN300-13320230-10.0g |
ethyl 2-(piperazin-1-yl)pyrimidine-5-carboxylate |
603965-77-1 | 10g |
$2884.0 | 2023-05-25 |
Ethyl 2-(piperazin-1-yl)pyrimidine-5-carboxylate Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
603965-77-1 (Ethyl 2-(piperazin-1-yl)pyrimidine-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk